[2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• IUPAC Name: [2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyltriazole-4-carboxylate
• InChI: InChI=1S/C21H16ClFN4O3/c1-12-19(25-26-27(12)17-5-3-4-16(23)10-17)21(28)29-11-18-13(2)30-20(24-18)14-6-8-15(22)9-7-14/h3-10H,11H2,1-2H3
• InChI Key: MSOKGSRMRPVKCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=CC(=CC=C2)F)C(=O)OCC3=C(OC(=N3)C4=CC=C(C=C4)Cl)C
• Molecular Formula: C21H16ClFN4O3
• Molecular Weight: 426.8 g/mol
• CAS No.: 1040636-58-5

Description

The compound [2-(4-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methyl 1-(3-fluorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is a heterocyclic molecule featuring a 1,3-oxazole ring linked to a 1,2,3-triazole moiety via a methyl ester bridge. The oxazole ring is substituted with a 4-chlorophenyl group, while the triazole ring is substituted with a 3-fluorophenyl group and a methyl group. Its synthesis likely involves multi-step heterocyclic coupling reactions, with crystallization from polar aprotic solvents like dimethylformamide (DMF), as observed in structurally related compounds .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogen-Substituted Isostructural Analogs

Compounds 4 and 5 from , and 6 serve as critical analogs for structural comparison:

• Compound 4 : 4-(4-Chlorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole.
• Compound 5 : 4-(4-Fluorophenyl)-2-(5-(4-fluorophenyl)-3-(1-(4-fluorophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-4,5-dihydro-1H-pyrazol-1-yl)thiazole.

Key Findings :

• Isostructurality : Both compounds are isostructural (triclinic, P 1̄), with two independent molecules per asymmetric unit. Despite differing halogen substituents (Cl in 4 , F in 5 ), their molecular conformations are nearly identical, highlighting the tolerance of the crystal lattice to halogen exchange .
• Crystal Packing : Subtle adjustments in packing arise from steric and electronic differences between Cl and F substituents. For example, the larger van der Waals radius of Cl (~1.75 Å) compared to F (~1.47 Å) may influence intermolecular interactions .
• Planarity : Both molecules exhibit near-planar geometries, except for one fluorophenyl group oriented perpendicularly to the molecular plane .

Functional Group Variations

• : The compound 2-[1-(3-methoxyphenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-4-methyl-N-[4-(trifluoromethyl)benzyl]-1,3-thiazole-5-carboxamide shares a triazole core but substitutes the oxazole ring with a thiazole and introduces a trifluoromethyl group.
• : Triazole derivatives with dichlorophenyl and methoxyphenyl substituents demonstrate antifungal and antibiotic activities, suggesting that the target compound’s fluorophenyl and chlorophenyl groups may confer similar bioactivity .

Data Table: Structural and Functional Comparison

Compound Name / ID	Core Structure	Substituents	Molecular Weight (g/mol)	Crystal System	Bioactivity (Reported)
Target Compound	Oxazole + Triazole	4-Cl-C₆H₄ (oxazole), 3-F-C₆H₄ (triazole)	~443.87*	Not Reported	Not Available
Compound 4	Thiazole + Triazole	4-Cl-C₆H₄, 4-F-C₆H₄	~579.05	Triclinic (P 1̄)	None Reported
Compound 5	Thiazole + Triazole	4-F-C₆H₄ (two positions)	~563.04	Triclinic (P 1̄)	None Reported
Compound	Triazole	2,4-diCl-C₆H₃, 4-MeO-C₆H₄	~435.29	Not Reported	Antifungal, Antibiotic
Compound	Thiazole + Triazole	3-MeO-C₆H₄, CF₃-C₆H₄	~493.46	Not Reported	Not Reported

*Calculated based on molecular formula.

Research Findings and Implications

Structural Insights

• Halogen Effects: The isostructurality of Compounds 4 and 5 underscores the robustness of their crystal lattice to halogen substitution. However, in other systems (e.g., 3-chlorocinnamic acid vs. 3-bromocinnamic acid), even minor halogen changes disrupt packing . This contrast emphasizes the role of substituent positioning and electronic effects in crystallization.
• Planar vs.

Potential Bioactivity

While direct data are lacking, the triazole and oxazole motifs in the target compound are associated with bioactivity in analogs. For example:

• Triazole derivatives in exhibit antifungal activity, likely via cytochrome P450 inhibition .
• Oxazole rings are common in kinase inhibitors and antimicrobial agents.